Cas no 1000931-46-3 (4-(Trifluoromethyl)pyrimidine-2-carboxylic acid)

• Product Name: 4-(Trifluoromethyl)pyrimidine-2-carboxylic acid
• CAS No: 1000931-46-3
• MF: C₆H₃F₃N₂O₂
• MW: 192.095431566238
• MDL: MFCD09802250
• CID: 1037231
• PubChem ID: 25324146
• Update Time: 2024-11-04

4-(Trifluoromethyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)pyrimidine-2-carboxylic acid
• 4-(trifluoromethyl)-2-Pyrimidinecarboxylic acid
• 4-Trifluoromethyl-pyrimidine-2-carboxylic acid
• AS-48335
• FT-0758336
• 2-Pyrimidinecarboxylic acid, 4-(trifluoromethyl)-
• SB56613
• EN300-53768
• F30411
• J-513938
• MFCD09802250
• 1000931-46-3
• 4-(trifluoromethyl)pyrimidine-2-carboxylicacid
• DTXSID90649588
• AKOS015950580
• CS-0216658
• SCHEMBL1578122
• Z360053736
• DB-014599

• MDL： MFCD09802250
• Inchi： 1S/C6H3F3N2O2/c7-6(8,9)3-1-2-10-4(11-3)5(12)13/h1-2H,(H,12,13)
• InChI Key： RYIFBKCEVLTAOZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(=O)O)N=1)(F)F

Computed Properties

• Exact Mass: 192.01500
• Monoisotopic Mass: 192.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 1.19360